Cas no 2229095-99-0 (O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine
• CAS No: 2229095-99-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6235437
• PubChem ID: 165668868
• Update Time: 2025-05-20

O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine
• EN300-1784143
• O-[2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-yl]hydroxylamine
• 2229095-99-0

• Inchi： 1S/C11H15N3O/c1-11(2,15-12)8-4-5-10-9(6-8)13-7-14(10)3/h4-7H,12H2,1-3H3
• InChI Key： LNBNKFPESCDEOI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC2=C(C=1)N=CN2C)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine

Introduction to O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine (CAS No. 2229095-99-0)

The compound O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine, identified by the CAS number 2229095-99-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a benzodiazol moiety combined with a hydroxylamine functional group suggests intriguing pharmacological properties that make it a subject of considerable interest for researchers.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1-methyl-1H-1,3-benzodiazol scaffold is particularly noteworthy due to its structural similarity to well-known bioactive molecules. This scaffold has been explored in various pharmacological contexts, demonstrating versatility in modulating biological pathways. The incorporation of a propyl chain and a hydroxylamine group further enhances the compound's complexity, potentially influencing its interactions with biological targets.

In the realm of drug discovery, the hydroxylamine functional group is recognized for its role in facilitating hydrogen bonding and participating in redox reactions. These characteristics are crucial for designing molecules that can interact effectively with biological systems. The specific arrangement of atoms in O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine may contribute to its ability to modulate enzyme activity or receptor binding, making it a promising candidate for further investigation.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures that can address unmet medical needs. The structural features of this compound align well with emerging trends in drug design, particularly those focusing on enhancing selectivity and potency. By leveraging computational modeling and synthetic chemistry techniques, researchers aim to optimize the pharmacokinetic properties of molecules like O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine, thereby improving their therapeutic potential.

The benzodiazol scaffold, in particular, has been associated with a range of pharmacological effects, including anxiolytic and sedative properties. These effects are attributed to the compound's ability to interact with central nervous system receptors. While further studies are needed to fully elucidate the mechanisms of action, preliminary data suggest that derivatives of this scaffold may exhibit desirable pharmacological profiles. This opens up possibilities for developing new treatments for neurological and psychiatric disorders.

Advances in synthetic methodologies have also enabled the efficient preparation of complex molecules like O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylhydroxylamine. Techniques such as multi-step organic synthesis and catalytic transformations have significantly improved the accessibility of such compounds for research purposes. This accessibility is crucial for conducting thorough pharmacological evaluations and for exploring structure-function relationships.

The hydroxylamine group introduces an additional layer of reactivity that can be exploited for modulating biological activity. Hydroxylamines are known to participate in various biochemical pathways and have been utilized in the development of antimalarial and anticancer agents. The specific context within which this group is positioned in O-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-2-ylydroxylamine may influence its biological effects, warranting detailed investigation.

In conclusion, O-2-(1-methyl-H-dibenzo[d][azepin]-5-il)propan--ylydroxyamin, as represented by CAS No. 2229095990-, stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural features and potential pharmacological properties make it a compelling subject for further research. As scientific understanding evolves, compounds like this one are poised to contribute significantly to the development of novel therapeutic strategies across various medical disciplines.